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Compound of Interest

Compound Name: Fosfomycin calcium hydrate

Cat. No.: B1251369

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Fosfomycin is a broad-spectrum antibiotic that inhibits the initial step of bacterial cell wall
biosynthesis.[1] Its unique mechanism of action, involving the irreversible inactivation of the
enzyme MurA, makes it a valuable agent against a variety of Gram-positive and Gram-negative
pathogens, including multidrug-resistant strains.[1][2] Accurate and reproducible in vitro
experiments are crucial for evaluating the efficacy of fosfomycin, determining minimum
inhibitory concentrations (MICs), and understanding its synergistic potential with other
antimicrobials.

This document provides detailed protocols for the preparation of Fosfomycin calcium hydrate
stock solutions for use in various in vitro assays. It includes information on the solubility,
stability, and proper handling of this compound, as well as guidelines for its use in susceptibility
testing.

Physicochemical Properties and Storage

A clear understanding of the physicochemical properties of Fosfomycin calcium hydrate is
essential for the accurate preparation of stock solutions.
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Molecular Formula

CsHsCaO4P-H20

[2](3]

Molecular Weight 194.14 g/mol [3]
White or almost white
Appearance ) [4]
crystalline powder
Slightly soluble in water;
B practically insoluble in
Solubility [4][5106][7]

methanol and ethanol. Soluble
in DMSO.

Storage (Powder)

-20°C in a well-closed

container, protected from light.

[2](8]

Stability (Powder)

> 4 years at -20°C.

[9]

Storage (in Solvent)

-80°C for up to 1 year; -20°C

for up to 1 month.

[5]i8]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Aqueous Stock Solution

This protocol is suitable for preparing a high-concentration stock solution of Fosfomycin

calcium hydrate for use in broth microdilution or agar dilution assays.

Materials:

Calibrated analytical balance

Fosfomycin calcium hydrate powder

Sterile, purified water (e.g., deionized, distilled, or Milli-Q)

Sterile conical tubes (e.g., 15 mL or 50 mL)
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o Vortex mixer
 Sterile syringe filters (0.22 um pore size)
Procedure:

Potency Adjustment Calculation: Before weighing, consult the manufacturer's certificate of
analysis for the potency of the Fosfomycin calcium hydrate powder. The potency is
typically expressed as ug of active fosfomycin per mg of powder. Use the following formula
to calculate the required weight of the powder:

Weight (mg) = (Desired Concentration (ug/mL) x Desired Volume (mL)) / Potency (ug/mg)

Example: To prepare 10 mL of a 10,240 pg/mL stock solution from a powder with a potency
of 725 pug/mg:

Weight (mg) = (10240 pg/mL x 10 mL) / 725 pg/mg = 141.24 mg

Weighing: Accurately weigh the calculated amount of Fosfomycin calcium hydrate powder
using a calibrated analytical balance.

Dissolution: Add the weighed powder to a sterile conical tube. Add a small volume of sterile,
purified water and vortex thoroughly. Due to its slight solubility, this may require extended
vortexing. Gradually add the remaining volume of water while continuing to vortex until the
powder is completely dissolved.

Sterilization (Optional): If the stock solution needs to be sterile and was not prepared under
aseptic conditions, it can be filter-sterilized using a 0.22 pum syringe filter. Ensure the filter is
compatible with aqueous solutions.

Aliquoting and Storage: Aliquot the stock solution into sterile, single-use tubes (e.g.,
cryovials). Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for
shorter-term storage (up to 1 month).[5][8] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Stock Solution using a Buffer

For applications where pH control is critical or if solubility in water is a concern, a buffered
solution can be used.
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Materials:

e Fosfomycin calcium hydrate powder

 Sterile 0.05 M Tris buffer, pH 7.0

o Other materials as listed in Protocol 1

Procedure:

Prepare 0.05 M Tris buffer, pH 7.0: Prepare the buffer using standard laboratory procedures
and sterilize by autoclaving or filtration.

e Potency Adjustment and Weighing: Follow steps 1 and 2 from Protocol 1.

» Dissolution: Add the weighed powder to a sterile conical tube. Add the sterile 0.05 M Tris
buffer (pH 7.0) to the desired final volume.[4] Vortex thoroughly until the powder is
completely dissolved.

 Sterilization, Aliquoting, and Storage: Follow steps 4 and 5 from Protocol 1. The stock
solution in Tris buffer can be stored at 5°C or below for up to 7 days.[4]

Application in In Vitro Susceptibility Testing

Fosfomycin susceptibility testing, particularly for Enterobacteriaceae, requires the
supplementation of the growth medium with Glucose-6-Phosphate (G6P) to induce the
expression of the fosfomycin transporters GlpT and UhpT.
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Parameter Recommendation References

Cation-Adjusted Mueller-
Testing Medium Hinton Broth (CAMHB) or
Mueller-Hinton Agar (MHA)

G6P Supplementation 25 pg/mL

Typical Stock Concentration 1280 pg/mL or 10,240 pg/mL

Typical In Vitro Concentration
0.25to0 512 pg/mL

Range

Visualizations
Fosfomycin Mechanism of Action
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Fosfomycin Mechanism of Action

Fosfomycin Phosphoenolpyruvate (PEP) UDP-N-acetylglucosamine
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Workflow for Fosfomycin Calcium Hydrate Stock Solution Preparation
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4. Dissolve in Sterile

Water or Buffer

Vortex thoroughly

5. Sterile Filter (Optional)

6. Aliquot into
Sterile Tubes

7. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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